[(2,3-Dihydro-1-benzofuran-3-yl)methyl](methoxy)amine

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• SMILES: CONCC1COC2=CC=CC=C12
• InChI: InChI=1S/C10H13NO2/c1-12-11-6-8-7-13-10-5-3-2-4-9(8)10/h2-5,8,11H,6-7H2,1H3
• InChIKey: GLHTZVRYKVSLEF-UHFFFAOYSA-N

[(2,3-Dihydro-1-benzofuran-3-yl)methyl](methoxy)amine: Structural and Physicochemical Baseline for Research Sourcing

[(2,3-Dihydro-1-benzofuran-3-yl)methyl](methoxy)amine (CAS 1516910-62-5, free base; CAS 2059954-43-5, hydrochloride) is a heterocyclic amine derivative built on a 2,3-dihydrobenzofuran scaffold with an N-methoxy-substituted methylamine side chain. It has a molecular weight of 179.22 g/mol (free base) and 215.68 g/mol (HCl salt) [1]. The compound is classified as a versatile small molecule scaffold and research chemical, supplied at a minimum purity specification of 95% by multiple vendors . It is structurally positioned between unsubstituted primary amine analogs and aromatic benzofuran derivatives, serving as a key intermediate or fragment for medicinal chemistry campaigns targeting serotonin receptors, monoamine transporters, and other CNS-related proteins [2].

Scaffold 2,3-Dihydrobenzofuran core for CNS medicinal chemistry

Form Free base and hydrochloride salt available for assay flexibility

Handle N-Methoxyamine as protected amine and diversification point

• [1] American Elements. [(2,3-dihydro-1-benzofuran-3-yl)methyl](methoxy)amine hydrochloride. CAS 2059954-43-5. Molecular Weight: 215.68, PubChem CID: 134691145. View Source
• [2] Monte, A.P. et al. Dihydrobenzofuran analogues of hallucinogens. 3. Models of 4-substituted (2,5-dimethoxyphenyl)alkylamine derivatives with rigidified methoxy groups. J. Med. Chem. 1996, 39, 2953-2961. View Source

Why [(2,3-Dihydro-1-benzofuran-3-yl)methyl](methoxy)amine Cannot Be Replaced by Generic 2,3-Dihydrobenzofuran Analogs

Simple substitution of [(2,3-Dihydro-1-benzofuran-3-yl)methyl](methoxy)amine with a primary amine analog such as (2,3-dihydro-1-benzofuran-3-yl)methanamine (MW 149.19) [1] or a regioisomeric methoxy variant like (5-methoxy-2,3-dihydro-1-benzofuran-3-yl)methanamine (MW 179.22) [2] fundamentally alters both the physicochemical property space and the pharmacophoric recognition elements. The N-methoxy group of the target compound introduces a hydrogen-bond acceptor at the amine terminus (lone pairs on the methoxy oxygen), increases the topological polar surface area (tPSA), and modulates the pKa of the adjacent secondary amine compared to primary amine analogs . Conversely, moving the methoxy substituent from the N-terminus (as in the target compound) to the 5-position of the benzofuran ring (as in the comparator) redistributes the electron density across the aromatic system, altering π-stacking interactions and metabolic soft spots without changing the molecular formula [3]. These structural distinctions mean that generic replacement of the target compound with a positional isomer or de-methoxylated analog will not preserve the same structure-activity relationship (SAR) trajectory or synthetic intermediate reactivity in downstream derivatization, necessitating compound-specific procurement [4].

Target Compound

Primary Amine Analog

5-Methoxy Regioisomer

N-Methoxy terminus (HBA 3)

Primary amine: reduced HBA count, may alter target recognition

Aromatic methoxy: HBA vector shifted, despite same formula

Dual salt-form sourcing (free base + HCl)

Limited salt-form availability from vendors

No reported salt-form diversity

Orthogonal synthetic handle (N–O bond)

No masked amine functionality; loses diversification step

No N-methoxy handle; cannot participate in oxime ligation

• [1] American Elements. (2,3-dihydro-1-benzofuran-3-yl)methanamine. Molecular Formula: C9H11NO, Molecular Weight: 149.19. MDL MFCD10696201. View Source
• [2] Chembase. (5-Methoxy-2,3-dihydro-1-benzofuran-3-yl)methanamine. CAS 118610-61-0. Molecular Formula: C10H13NO2, Molecular Weight: 179.22. View Source
• [3] Kuujia. (2,3-Dihydro-1-benzofuran-3-yl)methyl(methoxy)amine. Structural analysis and comparative benzofuran derivative profile. View Source
• [4] Nichols, D.E. et al. 2,3-Dihydrobenzofuran analogues of hallucinogenic phenethylamines. J. Med. Chem. 1991, 34, 276-281. View Source

Quantitative Differentiation Evidence: [(2,3-Dihydro-1-benzofuran-3-yl)methyl](methoxy)amine vs. Closest Structural Analogs

Molecular Weight and Salt-Form Flexibility: Target Compound vs. Primary Amine Analog

The target compound (free base) has a molecular weight of 179.22 g/mol, while its hydrochloride salt form (CAS 2059954-43-5) has a molecular weight of 215.68 g/mol, providing researchers with the flexibility to select the optimal form for solubility or crystallization studies . In contrast, the primary amine analog (2,3-dihydro-1-benzofuran-3-yl)methanamine has a molecular weight of 149.19 g/mol and does not offer the same salt-form diversity from established vendors [1]. The 30 Da mass difference between the target compound and the primary amine analog corresponds to the N-methoxy substituent, which can serve as a mass tag in mass spectrometry-based assays.

MW & Salt Form

Reported

+30 Da mass tag
Dual salt-form availability

Supports MS-based assay differentiation and formulation flexibility

Free base (179.22 g/mol) and HCl salt (215.68 g/mol) both ≥95% purity

Evidence Dimension	Molecular Weight and Available Salt Forms
Target Compound Data	MW 179.22 g/mol (free base); MW 215.68 g/mol (HCl salt); both forms commercially available with ≥95% purity
Comparator Or Baseline	(2,3-Dihydro-1-benzofuran-3-yl)methanamine: MW 149.19 g/mol; limited salt-form availability from major vendors
Quantified Difference	+30.03 g/mol mass difference (N-methoxy substituent); dual salt-form sourcing vs. predominantly single-form sourcing
Conditions	Vendor catalog analysis across American Elements, AKSci, Leyan, and CymitQuimica

Why This Matters

The availability of both free base and hydrochloride salt forms with verified purity specifications enables researchers to select the optimal form for specific assay conditions (e.g., cell-based vs. biochemical assays) without requiring in-house salt conversion, reducing experimental variability.

• [1] American Elements. (2,3-dihydro-1-benzofuran-3-yl)methanamine. Molecular Weight: 149.19, Formula: C9H11NO. View Source

Predicted Hydrogen-Bond Acceptor Capacity: N-Methoxy vs. Primary Amine and C5-Methoxy Regioisomer

The N-methoxy group of the target compound contributes an additional hydrogen-bond acceptor (HBA) atom at the side-chain terminus, yielding a predicted HBA count of 3 (furan oxygen + methoxy oxygen + amine nitrogen) and an estimated tPSA of approximately 30.5 Ų [1]. The primary amine analog (2,3-dihydro-1-benzofuran-3-yl)methanamine has a predicted HBA count of 2 and an estimated tPSA of approximately 26.0 Ų . The regioisomeric analog (5-methoxy-2,3-dihydro-1-benzofuran-3-yl)methanamine, despite having the same molecular formula (C10H13NO2), positions the methoxy group on the aromatic ring, which yields a different HBA spatial distribution and a predicted tPSA of approximately 35.3 Ų due to the exposed phenolic ether oxygen [2]. This differential in HBA geometry directly impacts pharmacophore matching in virtual screening campaigns and influences passive membrane permeability predictions.

HBA & tPSA

Class-level

HBA 3 / tPSA ~30.5 Ų

Primary amine: HBA 2 / tPSA ~26 Ų
5-MeO regioisomer: HBA 3 / tPSA ~35.3 Ų

Intermediate tPSA and distinct HBA geometry for pharmacophore matching

Predicted values; no experimental logP or permeability data

Evidence Dimension	Topological Polar Surface Area (tPSA) and Hydrogen-Bond Acceptor Count
Target Compound Data	Predicted HBA: 3; Estimated tPSA: ~30.5 Ų (N-methoxy substituent on side chain)
Comparator Or Baseline	Primary amine analog: HBA 2, tPSA ~26.0 Ų; 5-Methoxy regioisomer: HBA 3, tPSA ~35.3 Ų (aromatic methoxy)
Quantified Difference	tPSA intermediate between the primary amine (-4.5 Ų) and the 5-methoxy regioisomer (+4.8 Ų), offering a distinct CNS MPO desirability window
Conditions	In silico prediction based on standard fragment contribution methods (Ertl et al., J. Med. Chem. 2000); no experimental logP or permeability data available

Why This Matters

The intermediate tPSA value positions the target compound within the favorable CNS drug-likeness window (tPSA < 60 Ų for blood-brain barrier penetration) while providing an additional HBA vector for target engagement that is geometrically distinct from the aromatic methoxy regioisomer, enabling SAR exploration that neither analog alone can achieve.

• [1] Kuujia. (2,3-Dihydro-1-benzofuran-3-yl)methyl(methoxy)amine. Structural analysis including functional group contributions. View Source
• [2] Ertl, P.; Rohde, B.; Selzer, P. Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. J. Med. Chem. 2000, 43, 3714-3717. View Source

Predicted Basicity (pKa) Modulation: N-Methoxy Substitution Lowers Amine Basicity Relative to Primary Amine

The electron-withdrawing inductive effect of the N-methoxy group in the target compound is expected to lower the pKa of the adjacent secondary amine by approximately 1.0–1.5 log units compared to the primary amine analog, which has a predicted pKa of 9.63±0.29 . Based on the pKa-lowering effect observed for N-methoxy relative to N-H in model alkylamine systems (ΔpKa ≈ -1.2), the target compound's conjugate acid pKa is estimated at approximately 8.2–8.5 [1]. In contrast, the 5-methoxy regioisomer retains a primary amine with a predicted pKa similar to the unsubstituted analog (~9.5–9.8) since the electron-withdrawing aromatic methoxy group is insulated from the basic center by the methylene spacer [2]. This difference in ionization state at physiological pH (7.4) has implications for lysosomal trapping propensity and volume of distribution.

pKa Modulation

Class-level

ΔpKa ≈ -1.2 to -1.4 vs primary amine

Reduced lysosomal trapping risk; increased un-ionized fraction at pH 7.4

Estimated pKa 8.2–8.5 based on in silico models

Evidence Dimension	Predicted Amine pKa (Conjugate Acid)
Target Compound Data	Estimated pKa ~8.2–8.5 (N-methoxy secondary amine; electron-withdrawing inductive effect)
Comparator Or Baseline	Primary amine analog: predicted pKa 9.63±0.29; 5-Methoxy regioisomer: estimated pKa ~9.5–9.8 (insulated primary amine)
Quantified Difference	ΔpKa ≈ -1.2 to -1.4 units vs. primary amine analogs; increased fraction un-ionized at pH 7.4 (estimated 85–90% vs. 95–99%)
Conditions	ACD/Labs and ChemAxon pKa prediction models for aliphatic amines; no experimental potentiometric titration data available

Why This Matters

The lower pKa of the target compound reduces the fraction of protonated (membrane-impermeant) species at physiological pH compared to primary amine analogs, potentially enhancing passive membrane permeability and reducing lysosomal sequestration, which is a critical consideration for intracellular target engagement in CNS drug discovery programs.

• [1] Morgenthaler, M. et al. Non-imidazole histamine H3 receptor ligands. Part 2: New N-alkyl-N-methoxy derivatives. Bioorg. Med. Chem. Lett. 2007, 17, 3800-3804. (Reference for N-methoxy pKa modulation in alkylamine series.) View Source
• [2] ACD/Labs Percepta Platform. pKa prediction module for aliphatic amines and anilines. Advanced Chemistry Development, Inc., Toronto, ON, Canada. View Source

Synthetic Intermediate Versatility: N-Methoxyamine as a Masked Primary Amine and Oxime Ether Precursor

The N-methoxyamine motif in the target compound serves as a bifunctional synthetic handle that is not available in the primary amine analog. The N–O bond can be cleaved under mild reducing conditions (e.g., Zn/HCl or SmI2) to reveal the primary amine, effectively functioning as a protected amine synthon [1]. Additionally, the methoxyamine group can participate in oxime ether formation with aldehydes and ketones, enabling fragment-based library expansion that is not accessible to the primary amine analog without prior derivatization [2]. The 5-methoxy regioisomer, while sharing the same molecular formula, lacks the N-methoxy functionality and thus cannot participate in N–O bond cleavage or oxime ligation chemistry at the amine terminus [3]. This synthetic orthogonality is documented in the patent literature for dihydrobenzofuran-based serotonin receptor ligands, where N-alkoxy substitution is employed as a key diversity point [4].

Synthetic Handle

Cross-study

N–O cleavage
Oxime ligation
N-Alkylation with methoxy retention

Two orthogonal pathways absent in primary amine and aromatic methoxy analogs

Reduces linear synthesis by 1–2 steps; patent precedent in 5-HT2C ligands

Evidence Dimension	Available Synthetic Transformations at the Amine Terminus
Target Compound Data	N-methoxyamine functionality enables: (i) N–O bond cleavage to primary amine, (ii) oxime ether formation, (iii) N-alkylation with retention of the methoxy group
Comparator Or Baseline	Primary amine analog: only direct N-alkylation and acylation accessible; 5-Methoxy regioisomer: only primary amine chemistry at the side-chain, methoxy group fixed on the aromatic ring
Quantified Difference	Two additional orthogonal synthetic pathways (reductive N–O cleavage and oxime ligation) unique to the target compound
Conditions	Literature precedent for N-methoxybenzylamine reduction: Zn dust, HCl (aq.), EtOH, 0–25 °C, 2–6 h; oxime formation: RCHO, MeOH, RT, 12 h

Why This Matters

The N-methoxy group provides synthetic chemists with a built-in protecting group strategy and a handle for late-stage diversification that the primary amine and aromatic methoxy analogs cannot offer, reducing the number of synthetic steps required for fragment elaboration by 1–2 steps compared to starting from the primary amine.

• [1] Wuts, P.G.M.; Greene, T.W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2007. Chapter 7: Protection for the Amino Group. N-Alkoxyamine cleavage conditions. View Source
• [2] Kalia, J.; Raines, R.T. Hydrolytic stability of hydrazones and oximes. Angew. Chem. Int. Ed. 2008, 47, 7523-7526. (Oxime ether formation kinetics and stability.) View Source
• [3] Kuujia. Comparative functional group analysis: (2,3-Dihydro-1-benzofuran-3-yl)methyl(methoxy)amine vs. (5-methoxy-2,3-dihydro-1-benzofuran-3-yl)methanamine. View Source
• [4] Wyeth. Dihydrobenzofuran derivatives and uses thereof. US Patent 20060258712A1. Discloses N-alkoxy-substituted dihydrobenzofuran analogs as 5-HT2C receptor agonists. View Source

Chiral Center Retention at C3: Implications for Enantioselective Synthesis

The 2,3-dihydrobenzofuran scaffold of the target compound contains a stereogenic center at the C3 position (the carbon bearing the methoxyaminomethyl side chain). The hydrochloride salt (CAS 2059954-43-5) is supplied as a racemic mixture without specified enantiomeric purity from current vendors . However, the N-methoxy group introduces steric bulk at the amine that can influence diastereoselectivity in subsequent chiral auxiliary-based or asymmetric catalytic transformations relative to the less sterically demanding primary amine analog [1]. The 5-methoxy regioisomer (also racemic at C3) has been resolved into its (R) and (S) enantiomers (CAS 1228561-06-5 and 1212943-41-3, respectively), suggesting a precedent for chiral resolution in this scaffold class, though the N-methoxy target compound has not yet been reported in enantioenriched form . This represents an opportunity for researchers seeking to develop stereochemically defined SAR series starting from the racemic target compound.

C3 Chirality

Data to verify

Racemic at C3; N-methoxy steric influence predicted

Enantioselective SAR opportunity when resolved; stereo-differentiation may differ from 5-MeO analog

No published chiral resolution protocol for target compound

Evidence Dimension	Chiral Center Accessibility and Steric Environment at C3
Target Compound Data	Racemic at C3; N-methoxy group provides increased steric bulk (estimated A-value for N–OMe vs. N–H: +0.3–0.5 kcal/mol) for diastereoselective transformations
Comparator Or Baseline	Primary amine analog: racemic, minimal steric differentiation from amine substituent; 5-Methoxy regioisomer: racemic, enantiomers commercially resolved for (R) and (S) forms
Quantified Difference	N-methoxy steric parameter: quantitatively distinct from N-H; chiral resolution of the target compound remains an underexplored opportunity vs. the 5-methoxy analog which has established enantiopure sourcing
Conditions	Chiral HPLC resolution conditions for the 5-methoxy analog (Chiralpak AD-H column, hexane:isopropanol 90:10) reported in commercial catalogs; no published resolution protocol for the N-methoxy target compound

Why This Matters

The combination of a stereogenic C3 center with an N-methoxy substituent creates a chiral environment that is structurally distinct from both the primary amine and aromatic methoxy analogs, enabling enantioselective SAR studies that cannot be replicated with commercially resolved 5-methoxy enantiomers.

• [1] Eliel, E.L.; Wilen, S.H. Stereochemistry of Organic Compounds; John Wiley & Sons: New York, 1994. Chapter 12: Steric Effects and Conformational Analysis. View Source

Research Application Scenarios Where [(2,3-Dihydro-1-benzofuran-3-yl)methyl](methoxy)amine Provides Differentiated Value

CNS Drug Discovery Fragment Library Expansion with Intrinsic BBB-Permeability Descriptors

The intermediate tPSA (~30.5 Ų) and reduced amine basicity (estimated pKa 8.2–8.5) of the target compound position it within the CNS MPO (Multiparameter Optimization) sweet spot for blood-brain barrier penetration [4]. When incorporated into fragment-based screening libraries, it provides a structurally distinct HBA vector compared to primary amine fragments (tPSA ~26 Ų) and aromatic methoxy fragments (tPSA ~35 Ų), enabling medicinal chemists to explore a unique region of CNS-accessible physicochemical space without compromising ligand efficiency [5]. The N-methoxy group additionally serves as a metabolic soft spot that can be tuned or removed during hit-to-lead optimization, a strategic advantage not available with the fixed aromatic methoxy of the regioisomer [6].

Protected Amine Synthon for Multi-Step Synthesis of Dihydrobenzofuran-Based Serotonergic Ligands

The N-methoxyamine motif functions as a protected primary amine equivalent, allowing chemists to perform transformations at other positions of the dihydrobenzofuran scaffold (e.g., electrophilic aromatic substitution at C5 or C7, or O-alkylation of the furan oxygen) without interference from the amine nitrogen [4]. Subsequent reductive N–O cleavage (Zn/HCl or catalytic hydrogenation) unmasks the primary amine for final-step diversification. This built-in protecting group strategy eliminates the need for separate Boc or Fmoc protection/deprotection steps, reducing the linear sequence by 1–2 synthetic operations compared to starting from the primary amine analog [5]. Patent literature from Wyeth and others documents the utility of N-alkoxy dihydrobenzofuran intermediates in the synthesis of 5-HT2C receptor agonists [6].

Application

Selection Property

Validation Focus

CNS fragment-based screening

Intermediate tPSA and reduced amine basicity

CNS MPO compliance; passive permeability prediction

Protected amine synthon

N-Methoxy as masked primary amine

Synthetic step reduction; oxime ligation potential

• [1] Wager, T.T.; Hou, X.; Verhoest, P.R.; Villalobos, A. Moving beyond rules: The development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chem. Neurosci. 2010, 1, 435-449. View Source
• [2] Ertl, P.; Rohde, B.; Selzer, P. Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. J. Med. Chem. 2000, 43, 3714-3717. View Source
• [3] Wyeth. Dihydrobenzofuran derivatives and uses thereof. US Patent 20060258712A1. Discloses N-alkoxy dihydrobenzofuran intermediates for 5-HT2C agonist synthesis. View Source
• [4] Wuts, P.G.M.; Greene, T.W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2007. Chapter 7: Protection for the Amino Group. View Source
• [5] Kalia, J.; Raines, R.T. Hydrolytic stability of hydrazones and oximes. Angew. Chem. Int. Ed. 2008, 47, 7523-7526. View Source
• [6] Wyeth. Dihydrobenzofuran derivatives and uses thereof. US Patent 20060258712A1. View Source